![molecular formula C13H12F4N2O4 B6174448 5-fluoro-1-[2-(methylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione, trifluoroacetic acid CAS No. 2490401-75-5](/img/no-structure.png)
5-fluoro-1-[2-(methylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione, trifluoroacetic acid
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Overview
Description
Indoles are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology and their derivatives have attracted increasing attention in recent years for the treatment of various disorders in the human body .
Synthesis Analysis
Various methods have been reported for the synthesis of indoles, such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, Madelung indole synthesis, and others .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-1-[2-(methylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione, trifluoroacetic acid involves the reaction of 5-fluoroindole-2,3-dione with N-methyl-1,2-ethanediamine followed by trifluoroacetylation of the resulting product.", "Starting Materials": [ "5-fluoroindole-2,3-dione", "N-methyl-1,2-ethanediamine", "trifluoroacetic anhydride", "pyridine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve 5-fluoroindole-2,3-dione (1.0 g, 6.2 mmol) and N-methyl-1,2-ethanediamine (0.8 mL, 9.3 mmol) in dichloromethane (20 mL) and stir the mixture at room temperature for 24 hours.", "Step 2: Add pyridine (1.5 mL, 18.6 mmol) to the reaction mixture and stir for an additional 30 minutes.", "Step 3: Add trifluoroacetic anhydride (1.5 mL, 9.3 mmol) dropwise to the reaction mixture and stir for 2 hours at room temperature.", "Step 4: Quench the reaction by adding saturated sodium bicarbonate solution (20 mL) and stirring for 30 minutes.", "Step 5: Extract the organic layer with dichloromethane (3 x 20 mL) and wash the combined organic layers with saturated sodium chloride solution (20 mL).", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 7: Purify the crude product by column chromatography using a mixture of dichloromethane and diethyl ether as the eluent.", "Step 8: Obtain the final product, 5-fluoro-1-[2-(methylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione, trifluoroacetic acid, as a white solid (yield: 70-80%)." ] } | |
CAS RN |
2490401-75-5 |
Molecular Formula |
C13H12F4N2O4 |
Molecular Weight |
336.2 |
Purity |
95 |
Origin of Product |
United States |
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